N-cyclopentyl-3-(4-methoxyphenyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)propanamide

• IUPAC Name: N-cyclopentyl-3-(4-methoxyphenyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]propanamide
• InChI: InChI=1S/C23H31N3O2/c1-25-22-9-5-8-20(22)21(24-25)16-26(18-6-3-4-7-18)23(27)15-12-17-10-13-19(28-2)14-11-17/h10-11,13-14,18H,3-9,12,15-16H2,1-2H3
• InChI Key: VXEABVXRLKAVDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(C3CCCC3)C(=O)CCC4=CC=C(C=C4)OC
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

N-cyclopentyl-3-(4-methoxyphenyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C23H31N3O2 and its molecular weight is 381.52. The purity is usually 95%.
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Scientific Research Applications

Preclinical Evaluation of Similar Compounds

Research on compounds with structural similarities has been conducted to evaluate their toxicity and therapeutic potential. For example, tepoxalin, a compound structurally related to the queried chemical with anti-inflammatory properties, has been extensively studied for its dual inhibition of cyclooxygenase and 5-lipoxygenase activities. These studies aim to understand the compound's impact on liver and renal function, demonstrating significant findings in animal models regarding its safety and efficacy profile (Knight et al., 1996).

Synthesis and Characterization

The synthesis and characterization of complex molecules play a crucial role in the development of new pharmaceuticals. For instance, research into the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors reveals the intricate chemical processes involved in creating molecules with potential therapeutic benefits. Such studies provide foundational knowledge for the synthesis of new compounds with specific biological activities (Mahesha et al., 2021).

Biological Evaluation for Therapeutic Applications

Novel compounds undergo rigorous biological evaluation to determine their potential as therapeutic agents. Research on derivatives bearing an aryl sulfonate moiety has shown promise in antimicrobial and anti-inflammatory applications. These studies are vital for identifying compounds that could lead to effective treatments for various conditions, underscoring the importance of chemical synthesis in drug discovery (Kendre et al., 2015).